Cas no 921815-81-8 (N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-5-ethylthiophene-2-sulfonamide)

• Product Name: N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-5-ethylthiophene-2-sulfonamide
• CAS No: 921815-81-8
• MF: C₁₈H₁₉N₃O₄S₃
• MW: 437.556160211563
• CID: 5948341
• PubChem ID: 41159395
• Update Time: 2025-06-14

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-5-ethylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-5-ethylthiophene-2-sulfonamide
• 2-Thiophenesulfonamide, 5-ethyl-N-[4-[6-(ethylsulfonyl)-3-pyridazinyl]phenyl]-
• F2217-0128
• 5-ethyl-N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]thiophene-2-sulfonamide
• 921815-81-8
• AKOS024629396
• N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-5-ethylthiophene-2-sulfonamide
• 5-ethyl-N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)thiophene-2-sulfonamide

• Inchi： 1S/C18H19N3O4S3/c1-3-15-9-12-18(26-15)28(24,25)21-14-7-5-13(6-8-14)16-10-11-17(20-19-16)27(22,23)4-2/h5-12,21H,3-4H2,1-2H3
• InChI Key： JDDHLTLPUFIODK-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(C3=NN=C(S(CC)(=O)=O)C=C3)C=C2)(=O)=O)SC(CC)=CC=1

Computed Properties

• Exact Mass: 437.05376962g/mol
• Monoisotopic Mass: 437.05376962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Density: 1.407±0.06 g/cm3(Predicted)
• Boiling Point: 702.6±70.0 °C(Predicted)
• pka: 6.34±0.50(Predicted)

Additional information on N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-5-ethylthiophene-2-sulfonamide

Comprehensive Overview of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-5-ethylthiophene-2-sulfonamide (CAS No. 921815-81-8)

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-5-ethylthiophene-2-sulfonamide (CAS No. 921815-81-8) is a specialized sulfonamide derivative with a unique molecular structure that combines a pyridazine core and a thiophene ring. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in targeted therapies. The presence of both ethanesulfonyl and ethylthiophene groups enhances its reactivity and binding affinity, making it a promising candidate for drug development.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-5-ethylthiophene-2-sulfonamide due to its potential role in modulating enzyme activity and receptor interactions. Its CAS No. 921815-81-8 is frequently searched in academic databases, reflecting its growing importance in the field. The compound's pyridazine-thiophene hybrid structure is also a focal point for studies on small-molecule inhibitors and biochemical probes.

The synthesis of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-5-ethylthiophene-2-sulfonamide involves multi-step organic reactions, including sulfonylation and cross-coupling techniques. Its molecular weight and solubility profile make it suitable for various experimental conditions, from in vitro assays to preclinical studies. The compound's stability under physiological conditions is another area of active investigation, as it impacts its bioavailability and therapeutic potential.

From an industrial perspective, CAS No. 921815-81-8 is often discussed in the context of patented pharmaceuticals and proprietary formulations. Companies are exploring its use in personalized medicine and precision oncology, aligning with the broader trend toward targeted drug delivery. The compound's mechanism of action is hypothesized to involve protein-protein interaction inhibition, a hot topic in cancer research and neurodegenerative disease studies.

Environmental and safety considerations for N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-5-ethylthiophene-2-sulfonamide are also critical. While not classified as hazardous, its ecotoxicological profile is under scrutiny to ensure compliance with green chemistry principles. Researchers emphasize the need for sustainable synthesis methods to minimize waste and energy consumption, reflecting the industry's shift toward eco-friendly practices.

In summary, N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-5-ethylthiophene-2-sulfonamide (CAS No. 921815-81-8) represents a cutting-edge compound with multifaceted applications. Its structural complexity and biological relevance position it as a valuable tool for advancing drug discovery and molecular biology. As scientific interest grows, so does the need for high-quality research and collaborative innovation to unlock its full potential.